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Compound of Interest

Compound Name:
1-(5-Fluoropyridin-2-

YL)ethanamine

Cat. No.: B1398712 Get Quote

An In-Depth Technical Guide to 1-(5-Fluoropyridin-2-yl)ethanamine: Synthesis, Properties,

and Applications in Drug Discovery

Introduction
1-(5-Fluoropyridin-2-yl)ethanamine is a pivotal chiral building block in modern medicinal

chemistry. The strategic incorporation of a fluorine atom onto the pyridine ring significantly

influences the molecule's electronic properties, lipophilicity, and metabolic stability, making it a

valuable scaffold for the development of novel therapeutics.[1] This guide provides a

comprehensive overview of 1-(5-fluoropyridin-2-yl)ethanamine, focusing on its chemical

identity, synthesis methodologies—with a particular emphasis on stereoselective techniques—

and its critical role as a key intermediate in the synthesis of targeted therapies, most notably

kinase inhibitors. For researchers and drug development professionals, understanding the

nuances of this compound is essential for leveraging its full potential in creating next-

generation pharmaceuticals.

Physicochemical Properties and Identification
Accurate identification of 1-(5-fluoropyridin-2-yl)ethanamine is fundamental for its application

in research and development. The compound exists as a racemic mixture and as distinct

stereoisomers, each with a unique Chemical Abstracts Service (CAS) number.
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Identifier Value Source

Chemical Name
1-(5-Fluoropyridin-2-

yl)ethanamine
ChemScene[2]

CAS Number (Racemate) 915720-57-9 ChemScene, ChemWhat[2][3]

CAS Number ((S)-enantiomer) 905587-15-7
BLDpharm, ChemicalBook[4]

[5]

CAS Number ((R)-enantiomer

dihydrochloride)
1909287-34-8 Advanced ChemBlocks[6]

Molecular Formula C₇H₉FN₂
ChemScene, ChemicalBook[2]

[5]

Molecular Weight 140.16 g/mol
ChemScene, ChemicalBook[2]

[5]

SMILES CC(N)C1=NC=C(F)C=C1 ChemScene[2]

Physical and Safety Data Value Source

Boiling Point 182.8 ± 25.0 °C at 760 mmHg ChemicalBook[5][7]

Storage Conditions

Store in freezer (-20°C), under

inert atmosphere, and

protected from light.

BLDpharm, ChemicalBook[4]

[5]

Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation).

ChemicalBook[5]

Synthesis and Stereoselective Methodologies
The synthesis of 1-(5-fluoropyridin-2-yl)ethanamine, particularly its enantiomerically pure

forms, is a subject of significant interest due to the stereospecific requirements of many of its

downstream applications. Both traditional chemical synthesis and modern biocatalytic methods

are employed.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemscene.com/product/915720-57-9.html
https://www.chemscene.com/product/915720-57-9.html
https://www.chemwhat.com/1-5-fluoropyridin-2-ylethanamine-cas-915720-57-9/
https://www.bldpharm.com/products/905587-15-7.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB62550668.htm?N=United%20States
https://www.achemblock.com/u110234-r-1-5-fluoropyridin-2-yl-ethanamine-dihydrochloride.html
https://www.chemscene.com/product/915720-57-9.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB62550668.htm?N=United%20States
https://www.chemscene.com/product/915720-57-9.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB62550668.htm?N=United%20States
https://www.chemscene.com/product/915720-57-9.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB62550668.htm?N=United%20States
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB62550668.htm
https://www.bldpharm.com/products/905587-15-7.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB62550668.htm?N=United%20States
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB62550668.htm?N=United%20States
https://www.benchchem.com/product/b1398712?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1398712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conceptual Chemical Synthesis Pathway
A plausible synthetic route to the racemic amine begins with a suitable fluoropyridine precursor,

such as 5-acetyl-2-fluoropyridine. This ketone can undergo reductive amination to yield the

target compound. The choice of reducing agent and reaction conditions is critical to optimize

yield and minimize side reactions.
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Conceptual Reductive Amination Pathway

5-Acetyl-2-fluoropyridine
(Ketone Precursor)

Imine Intermediate

 + NH₃ (Ammonia)
 - H₂O 1-(5-Fluoropyridin-2-yl)ethanamine

(Racemic Product)

 [H]
(e.g., NaBH₃CN, H₂/Pd)

Biocatalytic Synthesis Workflow

5-Acetyl-2-fluoropyridine

Amine Transaminase (ATA)
from Vibrio fluvialis

Substrate

Isopropylamine
(Amine Donor)

Co-substrate

(S)-1-(5-Fluoropyridin-2-yl)ethanamine
(>99% ee)

Stereoselective
Transamination

Acetone
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Role in Kinase Inhibitor Synthesis

(S)-1-(5-Fluoropyridin-2-yl)ethanamine

Final Drug Product
(e.g., AZD1480)

Amide bond formation
or SNAr reaction

Drug Scaffold
(e.g., pyrimidine core)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1-(5-Fluoropyridin-2-YL)ethanamine CAS number
lookup]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1398712#1-5-fluoropyridin-2-yl-ethanamine-cas-
number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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